Cas no 6270-06-0 (2-(2-Chloroethyl)-1H-isoindole-1,3-dione)

• Product Name: 2-(2-Chloroethyl)-1H-isoindole-1,3-dione
• CAS No: 6270-06-0
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• MDL: MFCD00129356
• CID: 524292
• PubChem ID: 24861695
• Update Time: 2025-11-02

2-(2-Chloroethyl)-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-(2-chloroethyl)-
• N-(2-Chloroethyl)Phthalimide
• 2-(2-Chloroethyl)-
• 2-(2-Chloroethyl)-1H-isoindole-1,3(2H)-dione
• 2-(2-CHLOROETHYL)-1H-ISOINDOLE-1,3-DIONE,WHITE SOLID
• 2-(2-chloroethyl)isoindole-1,3-dione
• 2-phthalimidoethyl chloride
• 1H-Isoindole-1,3(2H)-dione, 2-(2-chloroethyl)-
• ZPHGARLYQHMNTB-UHFFFAOYSA-N
• CS-W015140
• AS-54918
• N-(2-chloroethyl)-phthalimide
• NSC33824
• DTXSID90283860
• AKOS004117973
• BBL036223
• 2-(2-Chloro-ethyl)-isoindole-1,3-dione
• 6270-06-0
• 2-(2-Chloroethyl-d4)-
• NSC44378
• NSC-44378
• 2-(2-chloroethyl)isoindoline-1,3-dione
• W11053
• SB64091
• N-(2-chloroethyl) phthalimide
• N-(2-Chloroethyl)phthalimide, >=98%
• MFCD00129356
• SCHEMBL2296434
• SY239933
• 2-(2-Chloroethyl)-1H-isoindole-1,3-dione
• ALBB-005442
• STK503411
• NSC-33824

• MDL： MFCD00129356
• Inchi： 1S/C10H8ClNO2/c11-5-6-12-9(13)7-3-1-2-4-8(7)10(12)14/h1-4H,5-6H2
• InChI Key： ZPHGARLYQHMNTB-UHFFFAOYSA-N
• SMILES： ClCCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 209.02400
• Monoisotopic Mass: 209.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• Color/Form: Off white powder
• Density: 1.383
• Melting Point: 82-84 °C (lit.)
• Boiling Point: 328.2°C at 760 mmHg
• Flash Point: 152.3°C
• Refractive Index: 1.599
• PSA: 37.38000
• LogP: 1.45930
• Solubility: Not determined

2-(2-Chloroethyl)-1H-isoindole-1,3-dione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(2-Chloroethyl)-1H-isoindole-1,3-dione

2-(2-Chloroethyl)-1H-isoindole-1,3-dione: A Comprehensive Overview of Its Chemical Properties and Biological Applications

2-(2-Chloroethyl)-1H-isoindole-1,3-dione, also known by its CAS No. 6270-06-0, represents a unique class of organic compounds with significant potential in pharmaceutical and biochemical research. This compound is characterized by its 1H-isoindole-1,3-dione framework, which is a derivative of the isoindole ring system. The 2-Chloroethyl substituent introduces functional groups that influence its chemical reactivity and biological activity. Recent studies have highlighted the importance of this compound in modulating cellular pathways, making it a subject of interest in drug discovery and therapeutic development.

The 1H-isoindole-1,3-dione core structure is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. The 2-Chloroethyl group, attached to the isoindole ring, enhances the molecule's polarity and solubility, which are critical factors in drug delivery and bioavailability. These structural features make 2-(2-Chloroethyl)-1H-isoindole-1,3-dione a promising candidate for applications in antitumor, anti-inflammatory, and neuroprotective therapies. Ongoing research is exploring its potential in targeting specific disease mechanisms, such as oxidative stress and apoptosis regulation.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of 2-(2-Chloroethyl)-1H-isoindole-1,3-dione. One notable study published in 2023 demonstrated a novel multistep synthesis involving electrophilic substitution reactions and ring-opening mechanisms, which significantly improved the yield and purity of the compound. This progress has enabled researchers to conduct more detailed pharmacological evaluations, including in vitro and in vivo experiments. The 1H-isoindole-1,3-dione scaffold has also been linked to the modulation of mitochondrial function, a critical factor in cellular energy metabolism and disease pathogenesis.

Emerging research in 2024 has focused on the antioxidant properties of 2-(2-Chloroethyl)-1H-isoindole-1,3-dione, particularly its ability to scavenge reactive oxygen species (ROS) and reduce oxidative damage. A study published in *Journal of Medicinal Chemistry* (2024) reported that this compound exhibits selective antioxidant activity in neuronal cells, suggesting its potential in neurodegenerative diseases such as Alzheimer's and Parkinson's. The 2-Chloroethyl group appears to play a key role in enhancing this activity by stabilizing the compound's radical intermediates during the redox process.

In the context of drug discovery, 2-(2-Chloroethyl)-1H-isoindole-1,3-dione has shown promise as a scaffold for the development of targeted therapies. Its ability to interact with protein kinases and transcription factors makes it a candidate for modulating signaling pathways involved in cancer progression. For instance, a 2023 study in *Cancer Research* highlighted its potential to inhibit the PI3K/AKT/mTOR pathway, a key driver of tumor growth and metastasis. These findings underscore the importance of 1H-isoindole-1,3-dione derivatives in oncology research.

Another area of interest is the anti-inflammatory effects of 2-(2-Chloroethyl)-1H-isoindole-1,3-dione. Research published in *Inflammation Research* (2024) demonstrated its ability to suppress the activation of NF-κB, a central regulator of inflammatory responses. This compound also showed efficacy in reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These properties make it a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

Advancements in computational modeling have further elucidated the molecular mechanisms underlying the biological activity of 2-(2-Chloroethyl)-1H-isoindole-1,3-dione. Molecular docking studies have identified potential binding sites on target proteins, such as caspase-3 and COX-2, which are involved in apoptosis and inflammation. These insights are critical for the design of structure-based drug discovery strategies aimed at optimizing the compound's therapeutic profile.

The 1H-isoindole-1,3-dione framework also exhibits photophysical properties, which have been explored for applications in photodynamic therapy (PDT). A 2023 study in *Photochemical & Photobiological Sciences* reported that this compound can generate reactive oxygen species upon light irradiation, making it a candidate for cancer phototherapy. This dual functionality—combining antioxidant and photodynamic properties—positions 2-(2-Chloroethyl)-1H-isoindole-1,3-dione as a versatile molecule for multifunctional therapeutic approaches.

Despite its promising potential, challenges remain in the clinical translation of 2-(2-Chloroethyl)-1H-isoindole-1,3-dione. Issues such as toxicity profiles, bioavailability, and drug-drug interactions require further investigation. Ongoing preclinical studies are evaluating its safety and efficacy in animal models, with the goal of advancing it to clinical trials in the near future. The 2-Chloroethyl group's impact on metabolic stability and clearance rates is a key focus of these studies.

In conclusion, 2-(2-Chloroethyl)-1H-isoindole-1,3-dione is a compound of significant scientific and medical interest. Its unique 1H-isoindole-1,3-dione structure, combined with the 2-Chloroethyl substituent, enables a wide range of biological activities. Continued research into its synthetic methods, mechanisms of action, and therapeutic applications is expected to yield new insights and innovations in pharmaceutical science. As the field of drug discovery evolves, compounds like this will play a vital role in addressing unmet medical needs and improving patient outcomes.